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Compound of Interest

Compound Name: Fmoc-D-Phe(2-Cl)-OH

Cat. No.: B557957 Get Quote

An In-Depth Technical Guide on Fmoc-D-Phe(2-Cl)-OH

This guide provides essential technical data for researchers, scientists, and drug development

professionals working with Fmoc-D-Phe(2-Cl)-OH, a derivative of phenylalanine used in

peptide synthesis.

Core Chemical Properties
The fundamental properties of Fmoc-D-Phe(2-Cl)-OH are summarized below. This data is

critical for accurate experimental planning, reagent quantification, and analytical

characterization.

Property Value

CAS Number 205526-22-3[1][2]

Molecular Weight 421.87 g/mol [3]

Molecular Formula C₂₄H₂₀ClNO₄[2]

Experimental Protocols
Detailed methodologies for the application of Fmoc-amino acids in solid-phase peptide

synthesis (SPPS) are widely established. The following is a generalized workflow for the

incorporation of Fmoc-D-Phe(2-Cl)-OH into a peptide sequence.
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Resin Preparation

Coupling Cycle

Finalization

1. Resin Swelling

2. Fmoc Deprotection

Piperidine in DMF

3. Amino Acid Activation
(Fmoc-D-Phe(2-Cl)-OH)

Washing Steps

4. Coupling to Resin

HBTU/HOBt or similar

5. Capping (Optional)

Acetic Anhydride

6. Final Fmoc Deprotection

After last amino acid

Repeat for next amino acid

7. Cleavage from Resin

TFA Cocktail

8. Purification (HPLC)
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Chemical Properties

Fmoc-D-Phe(2-Cl)-OH

N-((9H-fluoren-9-yl)methoxy)carbonyl-2-chloro-D-phenylalanine

CAS Number 205526-22-3

Identified By

Molecular Weight 421.87 g/mol

Characterized By

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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